![molecular formula C12H14O2 B6171262 methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate CAS No. 2445791-92-2](/img/no-structure.png)
methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate
Overview
Description
Methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate (M5E1C) is an organic compound containing both a carboxylate group and an ethynyl group. It is a member of a larger class of compounds known as tricyclic compounds, which are characterized by three fused rings of atoms. M5E1C has been studied for its potential applications in scientific research, as well as its biochemical and physiological effects.
Scientific Research Applications
Methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate has been studied for its potential applications in scientific research. It has been used as a building block for the synthesis of various organic compounds, such as polymers and oligomers. In addition, it has been studied for its potential applications in drug delivery, as it has been found to be able to form complexes with drugs and increase their solubility.
Mechanism of Action
Methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate has been studied for its potential mechanism of action. It has been found to interact with certain proteins in the body, such as enzymes and receptors. It has also been found to be able to form complexes with certain drugs and increase their solubility.
Biochemical and Physiological Effects
methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate has been studied for its potential biochemical and physiological effects. It has been found to be able to interact with certain proteins in the body, such as enzymes and receptors. It has also been found to be able to form complexes with certain drugs and increase their solubility. In addition, it has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is available in large quantities. Another advantage is that it is relatively stable and can be stored for long periods of time. A limitation is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the study of methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate. One potential direction is to further study its potential applications in drug delivery, as it has been found to form complexes with drugs and increase their solubility. Another potential direction is to explore its potential anti-inflammatory and anti-cancer properties. Additionally, further research could be done to explore its potential mechanism of action and its interactions with proteins in the body. Finally, further research could be done to explore its potential applications in the synthesis of organic compounds, such as polymers and oligomers.
Synthesis Methods
Methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate can be synthesized from ethynylbenzene, which is an aromatic compound containing an ethynyl group. The synthesis of methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate involves a two-step process. In the first step, ethynylbenzene is reacted with a base, such as sodium hydroxide or potassium hydroxide, to form an ethynylbenzene carboxylate. In the second step, the ethynylbenzene carboxylate is reacted with an alkyl halide, such as ethyl bromide, to form methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate involves the addition of an ethynyl group to a tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid derivative, followed by esterification with methanol to form the final product.", "Starting Materials": [ "Tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid", "Sodium hydroxide", "Ethynyl magnesium bromide", "Methanol", "Sulfuric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Conversion of tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid to its corresponding acid chloride using thionyl chloride and pyridine.", "Step 2: Addition of ethynyl magnesium bromide to the acid chloride in the presence of a catalyst such as copper(I) iodide to form the corresponding ethynyl carboxylic acid.", "Step 3: Esterification of the ethynyl carboxylic acid with methanol in the presence of sulfuric acid as a catalyst to form the methyl ester.", "Step 4: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with dichloromethane.", "Step 5: Washing of the organic layer with water and drying over sodium chloride.", "Step 6: Removal of the solvent under reduced pressure to obtain the final product, methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate." ] } | |
CAS RN |
2445791-92-2 |
Product Name |
methyl 5-ethynyltricyclo[3.3.0.0,3,7]octane-1-carboxylate |
Molecular Formula |
C12H14O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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